5-(chloromethyl)-1-ethyl-4-methyl-1H-imidazole hydrochloride

• Molecular Formula: C7H12Cl2N2
• Molecular Weight: 195.09 g/mol
• IUPAC Name: 5-(chloromethyl)-1-ethyl-4-methylimidazole;hydrochloride
• InChI: InChI=1S/C7H11ClN2.ClH/c1-3-10-5-9-6(2)7(10)4-8;/h5H,3-4H2,1-2H3;1H
• InChI Key: CVDKAZCOCJGEGH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=NC(=C1CCl)C.Cl

Description

5-(chloromethyl)-1-ethyl-4-methyl-1H-imidazole hydrochloride is a useful research compound. Its molecular formula is C7H12Cl2N2 and its molecular weight is 195.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To (1-ethyl-4-methyl-1H-imidazol-5-yl)methanol (754 mg, 5.4 mmol) in anhydrous dichloromethane (35 mL) was added thionyl chloride (2 mL). The mixture was stirred at room temperature overnight. Dichloromethane was evaporated and then co-evaporated with toluene (2×15 mL). The residue was dried in vacuo, affording 5-(chloromethyl)-1-ethyl-4-methyl-1H-imidazole hydrochloride (1.0 g, 95% yield). The product was used without further purification.